Cas no 234111-13-8 (3-Bromo-alpha-phenyl-4-pyridinemethanol)
234111-13-8 structure
Product Name:3-Bromo-alpha-phenyl-4-pyridinemethanol
CAS No:234111-13-8
MF:C12H10BrNO
MW:264.1179022789
CID:2935435
Update Time:2023-08-10
3-Bromo-alpha-phenyl-4-pyridinemethanol Chemical and Physical Properties
Names and Identifiers
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- 3-bromo-alpha-phenyl-4-pyridinemethanol
- (3-bromopyridin-4-yl)-phenylmethanol
- (3-bromo-4-pyridinyl)(phenyl)methanol
- alpha-Phenyl-3-bromo-4-pyridinemethanol
- 3-Bromo-alpha-phenyl-4-pyridinemethanol
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- Inchi: 1S/C12H10BrNO/c13-11-8-14-7-6-10(11)12(15)9-4-2-1-3-5-9/h1-8,12,15H
- InChI Key: NISLDCDECJZFGT-UHFFFAOYSA-N
- SMILES: BrC1C=NC=CC=1C(C1C=CC=CC=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 194
- XLogP3: 2.4
- Topological Polar Surface Area: 33.1
3-Bromo-alpha-phenyl-4-pyridinemethanol Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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